![molecular formula C16H16O4 B597330 (S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol CAS No. 162290-05-3](/img/structure/B597330.png)
(S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol
Overview
Description
(S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol, hereafter referred to as S-HPC, is an aromatic compound found in many plants, including the bark of certain species of pine trees. It has been studied for its potential applications in a wide range of scientific research and laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Transformations
- Hydroboration and Oxidation : Chromenes like (S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol can be synthesized through hydroboration and oxidation processes. For example, chrom-2-ene can be converted to chroman-3-ol, and chrom-3-ene to chroman-4-ol, demonstrating the versatility in creating various chroman derivatives through hydroboration (Clark‐Lewis & McGarry, 1973).
Pharmacological Applications
- Diabetes Treatment : Studies have explored the use of chroman derivatives in the treatment of diabetes. For instance, 7-hydroxy-2-(4-hydroxy-3-methoxy-phenyl)-chroman-4-one, a related compound, has been investigated for its effects on insulin resistance and gene expression in diabetic rats, showing potential as a treatment for metabolic disorders (Prasetyastuti et al., 2016).
Chemical Reactions and Catalysis
- Asymmetric Transfer Hydrogenation : Chroman derivatives are used in asymmetric transfer hydrogenation reactions. For instance, enantioenriched cis-3-(hydroxymethyl)chroman-4-ol derivatives can be prepared using rhodium-catalyzed asymmetric transfer hydrogenation, demonstrating the utility of chroman compounds in stereoselective synthesis (He, Phansavath, & Ratovelomanana-Vidal, 2019).
Material Science and Engineering
- Spectroscopic Properties for Sensing Applications : Chroman derivatives like 3-hydroxychromones exhibit unique spectroscopic properties, making them suitable for sensing applications. Their fluorescence can be modulated by solvent perturbations and structural modifications, paving the way for their use in molecular sensors (Klymchenko et al., 2003).
Anticancer Research
- Anticancer Activity : Certain chroman derivatives have shown anticancer activities. For instance, compounds like millettinol, derived from chroman structures, exhibit cytotoxicity against cancer cell lines, highlighting their potential in cancer research and treatment (Rayanil, Bunchornmaspan, & Tuntiwachwuttikul, 2011).
Mechanism of Action
Target of Action
This compound is a hydroxyflavan, a class of flavonoids, which are known to interact with a wide range of biological targets, including enzymes, receptors, and cellular structures .
Mode of Action
Flavonoids are generally known to exert their effects through various mechanisms, such as antioxidant activity, enzyme inhibition, and receptor antagonism .
Biochemical Pathways
As a flavonoid, it may influence several pathways related to inflammation, oxidative stress, and cell signaling .
Result of Action
Flavonoids are generally known for their antioxidant, anti-inflammatory, and neuroprotective effects .
Properties
IUPAC Name |
(2S)-2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c1-19-15-7-4-11(8-13(15)18)14-6-3-10-2-5-12(17)9-16(10)20-14/h2,4-5,7-9,14,17-18H,3,6H2,1H3/t14-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGTOSQKIOMIICT-AWEZNQCLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2CCC3=C(O2)C=C(C=C3)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)[C@@H]2CCC3=C(O2)C=C(C=C3)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the known natural sources of 7,3'-Dihydroxy-4'-methoxyflavan?
A1: 7,3'-Dihydroxy-4'-methoxyflavan has been isolated from the cortex of the paper mulberry tree (Broussonetia papyrifera) [, ] and the bulbs of Hippeastrum x hortorum [].
Q2: Has 7,3'-Dihydroxy-4'-methoxyflavan shown any promising biological activity?
A2: While 7,3'-Dihydroxy-4'-methoxyflavan itself has not been extensively studied for biological activity, related flavan compounds extracted from Broussonetia papyrifera, including kazinol B and 3'-(3-methylbut-2-enyl)-3',4',7-trihydroxyflavane, demonstrated antibacterial activity against various bacterial strains [, ]. Additionally, in Hippeastrum x hortorum, a mixture of 7,3'-Dihydroxy-4'-methoxyflavan and other related flavans exhibited antibacterial activity and deterred feeding by moth larvae, suggesting a potential role in plant defense mechanisms [].
Q3: How is 7,3'-Dihydroxy-4'-methoxyflavan synthesized in the laboratory?
A3: A total synthesis of the racemic form of 7,3'-Dihydroxy-4'-methoxyflavan has been achieved. The key step involves the cyclization of a 1,3-diaryl-1-propanol precursor using boron trifluoride etherate (BF3·Et2O) as a catalyst [, ].
Q4: Is there a way to obtain enantiomerically pure 7,3'-Dihydroxy-4'-methoxyflavan?
A4: Although the total synthesis yields a racemic mixture, a separate study demonstrated the enantioselective synthesis of other 2'- and 3'-substituted flavans []. This method utilizes a domino asymmetric transfer hydrogenation/deoxygenation cascade with kinetic resolution, starting from a racemic flavanone precursor. It is possible that a similar strategy could be applied to synthesize enantiomerically pure 7,3'-Dihydroxy-4'-methoxyflavan.
Q5: What is the role of wounding and elicitors in the production of 7,3'-Dihydroxy-4'-methoxyflavan in Hippeastrum x hortorum?
A5: Wounding of Hippeastrum x hortorum bulbs triggers the production of 7,3'-Dihydroxy-4'-methoxyflavan and other related compounds, suggesting a role in the plant's defense response. This production is further enhanced by biotic and abiotic elicitors, such as yeast cell walls []. The process likely involves the de novo synthesis of enzymes like phenylalanine ammonium lyase (PAL) and peroxidase, as their activities increase significantly upon wounding and elicitor treatment [].
Q6: Are there any known methods for analyzing 7,3'-Dihydroxy-4'-methoxyflavan in plant extracts?
A6: Researchers have employed techniques such as Thin Layer Chromatography (TLC), High Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) to identify and analyze 7,3'-Dihydroxy-4'-methoxyflavan and related compounds in plant extracts [].
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